Cas no 1214332-16-7 (2-2-methyl-4-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-2-methyl-4-(trifluoromethyl)phenylacetonitrile
• CAS No: 1214332-16-7
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• MDL: MFCD13185737
• CID: 1037246
• PubChem ID: 71463770
• Update Time: 2025-06-13

2-2-methyl-4-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methyl-4-(trifluoromethyl)phenyl)acetonitrile
• 2-[2-methyl-4-(trifluoromethyl)phenyl]acetonitrile
• 2-2-methyl-4-(trifluoromethyl)phenylacetonitrile
• CS-0280533
• DB-354714
• 1214332-16-7
• SCHEMBL25786471
• DTXSID60855679
• DLTAYXRBFBTAHL-UHFFFAOYSA-N
• [2-Methyl-4-(trifluoromethyl)phenyl]acetonitrile
• EN300-1937936

• MDL： MFCD13185737
• Inchi： 1S/C10H8F3N/c1-7-6-9(10(11,12)13)3-2-8(7)4-5-14/h2-3,6H,4H2,1H3
• InChI Key： DLTAYXRBFBTAHL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CC#N)=C(C)C=1)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.8Ų

Additional information on 2-2-methyl-4-(trifluoromethyl)phenylacetonitrile

Introduction to 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile (CAS No. 1214332-16-7)

2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile, identified by its Chemical Abstracts Service (CAS) number 1214332-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitrile-containing aromatic derivatives, characterized by its unique structural motifs that include a dimethyl group at the ortho position relative to the nitrile functionality and a trifluoromethyl substituent on the phenyl ring. The combination of these structural features imparts distinct electronic and steric properties, making it a valuable intermediate in synthetic chemistry and a potential building block for novel bioactive molecules.

The trifluoromethyl group is particularly noteworthy due to its profound influence on the physicochemical properties of molecules. In drug design, trifluoromethyl groups are often incorporated to enhance metabolic stability, improve lipophilicity, and modulate binding affinity to biological targets. The presence of this substituent in 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile suggests that it may serve as a precursor for developing compounds with improved pharmacokinetic profiles. Furthermore, the dimethyl substitution at the ortho position can influence electronic distribution and steric hindrance, potentially affecting both the reactivity of the nitrile group and the overall shape complementarity with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic systems in drug discovery. While this compound itself may not be a final therapeutic agent, its structural framework aligns with many successful drug candidates that incorporate aromatic rings with electron-withdrawing groups such as nitriles. The nitrile functionality is particularly versatile, serving as both a synthetic handle for further derivatization and a pharmacophoric element that can interact with biological macromolecules through hydrogen bonding or electrostatic interactions. The specific arrangement of substituents in 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile makes it an intriguing candidate for exploring new chemical space.

In synthetic applications, 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile could be utilized as a key intermediate in constructing more complex molecules. For instance, the nitrile group can be hydrolyzed to an amide or carboxylic acid, or subjected to nucleophilic addition reactions to introduce diverse functional groups. The presence of the trifluoromethyl group may also facilitate cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling further diversification of the molecular structure. These synthetic possibilities make it a valuable asset in medicinal chemistry libraries and for researchers exploring novel therapeutic modalities.

The agrochemical sector has also shown interest in fluorinated aromatic compounds due to their enhanced efficacy and environmental profile. Compounds containing trifluoromethyl groups often exhibit improved insecticidal or herbicidal activity by disrupting essential biological pathways. While 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile may not be directly applied as an agrochemical itself, its derivatives could form the basis of next-generation crop protection agents designed to meet increasing demands for sustainable agriculture.

From a computational chemistry perspective, understanding the molecular interactions of this compound is crucial for rational drug design. High-throughput virtual screening (HTVS) and molecular docking studies can be employed to identify potential binding partners within biological target spaces. The unique electronic properties arising from the combination of dimethyl, trifluoromethyl, and nitrile functionalities provide multiple opportunities for optimizing interactions with enzymes or receptors. Such studies not only accelerate lead discovery but also provide insights into structure-activity relationships (SARs), guiding further modifications to enhance potency and selectivity.

The synthesis of 2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile itself presents an interesting challenge from an industrial chemistry standpoint. Efficient synthetic routes must balance cost-effectiveness with scalability while maintaining high purity standards necessary for pharmaceutical applications. Advances in catalytic methods and green chemistry principles may offer pathways to produce this intermediate more sustainably, reducing waste and energy consumption without compromising yield or quality.

In conclusion,2,2-dimethyl-4-(trifluoromethyl)phenylacetonitrile (CAS No. 1214332-16-7) represents a promising scaffold for innovation in both pharmaceuticals and agrochemicals. Its unique structural features—particularly the interplay between the dimethylocta position,nitrile group,and trifluoro methyl substituent—offer numerous possibilities for generating bioactive molecules with tailored properties. As research continues to uncover new applications for fluorinated aromatic compounds,this intermediate will likely remain at forefront of chemical biology investigations,driving progress toward next-generation therapeutics and sustainable agricultural solutions.